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Compound of Interest

Compound Name:

(R)-4-((tert-

Butoxycarbonyl)amino)-3-

hydroxybutanoic acid

Cat. No.: B052583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid, a chiral amino acid derivative,

serves as a critical building block in the synthesis of a wide array of pharmacologically

significant molecules. Its unique structural features, including a tert-butoxycarbonyl (Boc)

protecting group, a hydroxyl group, and a carboxylic acid moiety, make it a versatile

intermediate in medicinal chemistry and peptide synthesis. This guide provides an in-depth

overview of its chemical, physical, and biological properties, alongside detailed experimental

protocols.

Core Properties
(R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid is a white to yellow solid at

room temperature.[1] Key identifiers and physical properties are summarized in the tables

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b052583?utm_src=pdf-interest
https://www.benchchem.com/product/b052583?utm_src=pdf-body
https://www.benchchem.com/product/b052583?utm_src=pdf-body
https://scispace.com/pdf/synthesis-of-s-and-r-4-amino-3-hydroxybutyric-acid-gabob-and-3b7qce9m85.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 120021-39-8[2][3]

Molecular Formula C9H17NO5[2][3]

Molecular Weight 219.24 g/mol [2]

Physical Form White to Yellow Solid[1]

Storage Temperature 2-8°C[4]

Physical Property Value

Melting Point Data not available

Boiling Point Data not available

Solubility
Moderately soluble in polar aprotic solvents

(e.g., DMF, DMSO); Poorly soluble in water.

Chemical Synthesis and Reactivity
The synthesis of enantiomerically pure (R)-4-((tert-Butoxycarbonyl)amino)-3-
hydroxybutanoic acid is a key challenge, often involving multi-step pathways with careful

stereochemical control. Common synthetic strategies include direct amination of 3-

hydroxybutanoic acid and the resolution of racemic mixtures.[2]

The reactivity of this compound is largely dictated by its three functional groups:

Boc-protected Amine: The tert-butoxycarbonyl group provides stability during many chemical

transformations and can be readily removed under acidic conditions to reveal the primary

amine for further functionalization, such as peptide bond formation.[2]

Hydroxyl Group: The secondary alcohol can participate in various reactions, including

esterification and oxidation, allowing for further molecular diversification.

Carboxylic Acid: This group can be activated for amide bond formation or reduced to the

corresponding alcohol.
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Applications in Research and Drug Development
This chiral building block is instrumental in the synthesis of a variety of therapeutic agents and

research compounds.

Peptide Synthesis: Its defined stereochemistry is crucial for creating peptides and

peptidomimetics with specific biological activities.[2]

Chiral Scaffolds: The inherent chirality of the molecule makes it a valuable starting material

for the synthesis of complex chiral scaffolds used in asymmetric catalysis and as templates

for drug discovery.[2]

Bioactive Molecules: It has been utilized as a precursor in the synthesis of HIV-protease

inhibitors and other bioactive compounds.[2]

Biological Significance
While direct biological studies on (R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic
acid are limited, its structural similarity to gamma-aminobutyric acid (GABA) suggests potential

activity as a neurotransmitter modulator.[2] Compounds with similar structures have also

exhibited antioxidant properties.[2] Further research is needed to fully elucidate its

pharmacological profile.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for (R)-4-((tert-Butoxycarbonyl)amino)-3-
hydroxybutanoic acid is not readily available. However, based on the safety information for

structurally related compounds, standard laboratory safety precautions should be observed.

General Handling Recommendations:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle in a well-ventilated area to avoid inhalation of any dust.

Avoid contact with skin and eyes.
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Store in a tightly sealed container in a cool, dry place.

Experimental Protocols & Methodologies
Detailed experimental protocols for the synthesis and purification of (R)-4-((tert-
Butoxycarbonyl)amino)-3-hydroxybutanoic acid are not consistently reported in publicly

available literature. Researchers should refer to specialized synthetic chemistry journals and

patents for specific methodologies.

Visualizing Synthetic Pathways
The following diagram illustrates a generalized synthetic workflow for the preparation of a

protected amino acid like (R)-4-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid,

followed by its use in peptide synthesis.

Synthesis of Protected Amino Acid

Dipeptide Synthesis Workflow
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Caption: Generalized workflow for the synthesis of the title compound and its subsequent use

in dipeptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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